2-Acetamido-4-fluorotoluene
Cat. No. B1273465
:
366-49-4
M. Wt: 167.18 g/mol
InChI Key: OSXGBILCTZUOGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[F:1][c:2]1[cH:3][cH:4][c:5]([CH3:12])[c:6]([NH:8][C:9]([CH3:10])=[O:11])[cH:7]1.[OH2:17].[OH:13][N+:14]([O-:15])=[O:16].[S:18](=[O:19])(=[O:20])([OH:21])[OH:22]>>[F:1][c:2]1[c:3]([N+:14](=[O:13])[O-:15])[cH:4][c:5]([CH3:12])[c:6]([NH:8][C:9]([CH3:10])=[O:11])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)Nc1cc(F)ccc1C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(=O)(O)O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)Nc1cc(F)c([N+](=O)[O-])cc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
